4-(2,5-dimethoxyphenyl)-N-(5-fluoropyridin-2-yl)thiazol-2-amine

• IUPAC Name: 4-(2,5-dimethoxyphenyl)-N-(5-fluoropyridin-2-yl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C16H14FN3O2S/c1-21-11-4-5-14(22-2)12(7-11)13-9-23-16(19-13)20-15-6-3-10(17)8-18-15/h3-9H,1-2H3,(H,18,19,20)
• InChI Key: LSYNGSVEPBREKG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=CSC(=N2)NC3=NC=C(C=C3)F
• Molecular Formula: C16H14FN3O2S
• Molecular Weight: 331.4 g/mol

Description

4-(2,5-dimethoxyphenyl)-N-(5-fluoropyridin-2-yl)thiazol-2-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of thiazole-based compounds and has been found to exhibit promising pharmacological properties.

Mechanism of Action

The mechanism of action of 4-(2,5-dimethoxyphenyl)-N-(5-fluoropyridin-2-yl)thiazol-2-amine is not fully understood. However, it is believed that this compound exerts its pharmacological effects by inhibiting certain enzymes and proteins that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 4-(2,5-dimethoxyphenyl)-N-(5-fluoropyridin-2-yl)thiazol-2-amine can induce apoptosis (programmed cell death) in cancer cells, which is a desirable effect in cancer therapy. This compound has also been found to inhibit the production of inflammatory cytokines and reduce the growth of certain bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2,5-dimethoxyphenyl)-N-(5-fluoropyridin-2-yl)thiazol-2-amine in lab experiments include its potent pharmacological effects and its ability to inhibit cancer cell growth. However, the limitations of this compound include its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research involving 4-(2,5-dimethoxyphenyl)-N-(5-fluoropyridin-2-yl)thiazol-2-amine. One possible direction is to investigate the potential of this compound as a therapeutic agent for the treatment of cancer. Another direction is to explore the use of this compound as an anti-inflammatory and antimicrobial agent. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to optimize its pharmacological properties for clinical use.
In conclusion, 4-(2,5-dimethoxyphenyl)-N-(5-fluoropyridin-2-yl)thiazol-2-amine is a promising compound with potential applications in scientific research. Its potent pharmacological effects and diverse range of potential therapeutic applications make it a valuable compound for further investigation.

Synthesis Methods

The synthesis of 4-(2,5-dimethoxyphenyl)-N-(5-fluoropyridin-2-yl)thiazol-2-amine involves the reaction of 2,5-dimethoxyphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 5-fluoropyridin-2-amine and thioamide to yield the final product.

Scientific Research Applications

The potential applications of 4-(2,5-dimethoxyphenyl)-N-(5-fluoropyridin-2-yl)thiazol-2-amine in scientific research are vast. This compound has been found to exhibit potent antitumor activity against a range of cancer cell lines. It has also been shown to possess anti-inflammatory, antifungal, and antibacterial properties.